Pyridine-2,4,5-triamine
Cat. No. B1321669
M. Wt: 124.14 g/mol
InChI Key: CZIIDUIQNLSXOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:12][CH2:13][OH:14].[NH2:1][c:2]1[n:3][cH:4][c:5]([N+:9]([O-:10])=[O:11])[c:6]([NH2:8])[cH:7]1>>[NH2:1][c:2]1[n:3][cH:4][c:5]([NH2:9])[c:6]([NH2:8])[cH:7]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1cc(N)c([N+](=O)[O-])cn1
|
Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
Nc1cc(N)c(N)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
